Cas no 2229241-20-5 (1-4-(2-methyloxiran-2-yl)phenylpyrrolidine)

• Product Name: 1-4-(2-methyloxiran-2-yl)phenylpyrrolidine
• CAS No: 2229241-20-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5849518
• PubChem ID: 165696884
• Update Time: 2025-11-03

1-4-(2-methyloxiran-2-yl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-methyloxiran-2-yl)phenylpyrrolidine
• EN300-1786663
• 2229241-20-5
• 1-[4-(2-methyloxiran-2-yl)phenyl]pyrrolidine

• Inchi： 1S/C13H17NO/c1-13(10-15-13)11-4-6-12(7-5-11)14-8-2-3-9-14/h4-7H,2-3,8-10H2,1H3
• InChI Key： VEQLKPQWUMSOPM-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.8Ų

Additional information on 1-4-(2-methyloxiran-2-yl)phenylpyrrolidine

Introduction to 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine (CAS No. 2229241-20-5)

1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine, with the CAS number 2229241-20-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and an oxirane moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine consists of a pyrrolidine ring attached to a phenyl group, which is further substituted with a 2-methyloxirane moiety. This combination of functional groups imparts the compound with distinct chemical properties, such as high reactivity and potential for forming stable complexes with metal ions. These properties make it an attractive target for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective properties, 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine has also shown promise in the field of oncology. A study published in the Cancer Research journal demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells. This selective toxicity makes it a potential candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a long half-life, suggesting that it could be administered as an oral medication with sustained therapeutic effects.

Safety and toxicity assessments are essential for any compound under consideration for pharmaceutical development. Preclinical studies have shown that 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

The synthesis of 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine involves several steps, including the formation of the pyrrolidine ring and the introduction of the oxirane moiety. Various synthetic routes have been explored to optimize yield and purity. One efficient method involves the use of transition metal-catalyzed reactions, which provide high selectivity and yield under mild conditions.

In conclusion, 1-4-(2-Methyloxiran-2-yl)phenylpyrrolidine (CAS No. 2229241-20-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the treatment of various diseases.